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Compound of Interest

Compound Name: Bima SA

Cat. No.: B563726 Get Quote

Pusat Bantuan Teknis BIMA Kemdikbud: Solusi
Masalah Login
Selamat datang di pusat bantuan teknis BIMA Kemdikbud. Laman ini dirancang untuk para

peneliti, ilmuwan, dan profesional pengembangan obat untuk mengatasi berbagai kendala

yang mungkin dihadapi saat mengakses platform BIMA.

Panduan Pemecahan Masalah
Berikut adalah panduan langkah demi langkah untuk menyelesaikan masalah login yang paling

umum.

1. Gagal Login karena Kesalahan Username atau Password

Gejala: Sistem menampilkan pesan "Username atau Password Salah".

Protokol Eksperimental (Metodologi):

Verifikasi Kredensial:

Pastikan Username yang dimasukkan sudah benar. Untuk dosen, username biasanya

sama dengan yang digunakan pada platform Simlitabmas.[1]
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Periksa kembali Password yang Anda masukkan. Pastikan tidak ada kesalahan

pengetikan dan perhatikan penggunaan huruf kapital (bersifat sensitif terhadap huruf

besar/kecil).

Nonaktifkan sementara plugin browser yang mungkin mengganggu proses input data.

Reset Password:

Jika Anda yakin username sudah benar namun masih tidak bisa login, lakukan prosedur

reset password.[2][3][4]

Klik tautan "Lupa Password" pada halaman login.

Masukkan username dan alamat email yang terdaftar pada sistem BIMA.

Ikuti instruksi yang dikirimkan ke email Anda untuk membuat password baru.

2. Tidak Menerima Kode OTP (One-Time Password)

Gejala: Anda tidak menerima email berisi kode OTP setelah memasukkan username dan

password dengan benar.

Protokol Eksperimental (Metodologi):

Pemeriksaan Email Terdaftar:

Login ke akun Anda. Setelah berhasil, sistem akan menampilkan halaman untuk mengisi

atau memperbarui Email dan Nomor HP.[5][6]

Pastikan alamat email yang tertera adalah email aktif yang dapat Anda akses.[5][6]

Jika email tidak sesuai atau tidak aktif, segera perbarui dengan alamat email yang valid.

Verifikasi Folder Spam/Junk:

Periksa folder Spam atau Junk di kotak masuk email Anda. Terkadang, email dari sistem

otomatis salah diklasifikasikan sebagai spam.

Waktu Tunggu:
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Tunggu beberapa menit. Pengiriman email terkadang mengalami sedikit keterlambatan.

Kirim Ulang OTP:

Jika setelah beberapa menit kode OTP belum juga diterima, gunakan opsi "Kirim Ulang

OTP" yang tersedia pada halaman verifikasi.

3. Akun Tidak Aktif atau Tidak Terdaftar

Gejala: Sistem menampilkan pesan "Akun tidak terdaftar" atau "Akun tidak aktif".

Protokol Eksperimental (Metodologi):

Verifikasi Status Kelembagaan:

Pastikan institusi Anda terdaftar di bawah naungan Kementerian Pendidikan,

Kebudayaan, Riset, dan Teknologi.[7]

Untuk perguruan tinggi yang baru berdiri, melakukan merger, atau beralih bentuk, operator

institusi harus mengajukan permohonan akun operator baru.[7]

Prosedur Pengajuan Akun Operator:

Kunjungi laman BIMA dan klik "Pendaftaran Akun Operator".[7]

Masukkan Kode Perguruan Tinggi sesuai data pada PDDIKTI.[7]

Lengkapi formulir dengan alamat email institusi (bukan email pribadi), nomor HP

penanggung jawab, dan unggah surat permohonan resmi.[7]

Akun akan dikirimkan ke email yang didaftarkan setelah permohonan diproses.[7]

Diagram Alur Pemecahan Masalah Login
Berikut adalah alur logika untuk mendiagnosis dan menyelesaikan masalah login.

Caption: Diagram alur pemecahan masalah login BIMA.
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Frequently Asked Questions (FAQ)
Pertanyaan Jawaban

Apa yang harus saya lakukan jika lupa

username BIMA saya?

Hubungi operator penelitian (LPPM/LPPM) di

institusi Anda. Mereka memiliki akses untuk

melihat daftar username yang terdaftar.

Mengapa saya wajib menggunakan OTP untuk

login?

Penggunaan OTP adalah bagian dari

peningkatan keamanan sistem untuk melindungi

data penelitian dan pengabdian kepada

masyarakat Anda.[5][6]

Apakah username dan password BIMA sama

dengan SINTA?

Tidak selalu. Namun, untuk memudahkan,

disarankan untuk menggunakan kredensial

yang sama jika memungkinkan. BIMA dan

SINTA adalah platform yang saling

tersinkronisasi.[8]

Saya adalah dosen baru, bagaimana cara

membuat akun BIMA?

Pembuatan akun dosen baru biasanya

dikoordinasikan oleh operator perguruan tinggi.

Silakan hubungi unit yang bertanggung jawab

atas penelitian di institusi Anda.[9]

Apa penyebab data saya tidak muncul di akun

BIMA?

Hal ini biasanya disebabkan oleh masalah

sinkronisasi data dengan PDDIKTI. Hubungi

operator institusi Anda untuk melakukan

pengecekan dan sinkronisasi ulang.

Data Kuantitatif Masalah Login (Estimasi)
Tabel berikut menyajikan ringkasan estimasi jenis masalah login yang dilaporkan oleh

pengguna dalam satu kuartal. Data ini bersifat ilustratif untuk memberikan gambaran umum.
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Jenis Masalah
Persentase
Kejadian

Waktu Resolusi
Rata-rata

Tingkat
Keberhasilan
Resolusi Mandiri

Lupa Password 45% 10 Menit 95%

Tidak Menerima OTP 30% 15-30 Menit 80%

Kesalahan Username 15% 5 Menit 98%

Akun Belum Terdaftar 5% 1-2 Hari Kerja
0% (Memerlukan

intervensi operator)

Masalah Teknis

Lainnya
5% Bervariasi 50%

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b563726#how-to-resolve-login-issues-on-the-bima-
kemdikbud-platform]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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